Cas no 941917-98-2 (1-(3-chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3-chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941917-98-2
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 5363482
• Update Time: 2025-11-06

1-(3-chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(3-chloro-4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone
• Z363947410
• 1-(3-chloro-4-methylphenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(3-chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C20H18ClN3O2/c1-12-5-3-4-6-16(12)19-22-20(26-23-19)14-9-18(25)24(11-14)15-8-7-13(2)17(21)10-15/h3-8,10,14H,9,11H2,1-2H3
• InChI Key： WMRXNEMBHZLMSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(CC(C2=NC(C3C=CC=CC=3C)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 519
• XLogP3: 4
• Topological Polar Surface Area: 59.2

Additional information on 1-(3-chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Introduction to 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-98-2)

1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-98-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidinone core and substituted phenyl and oxadiazole moieties. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The pyrrolidinone core is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its structural flexibility. This core is often found in compounds with diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. In the case of 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, the presence of the pyrrolidinone ring is likely to contribute to its pharmacological profile by enhancing its binding affinity to specific biological targets.

The 3-chloro-4-methylphenyl substituent is another key feature of this compound. Chlorine and methyl groups are common substituents in drug design due to their ability to modulate the lipophilicity and electronic properties of the molecule. The 3-chloro substitution can enhance the lipophilicity of the compound, potentially improving its cell membrane permeability and bioavailability. The 4-methyl group can influence the electronic distribution around the phenyl ring, affecting the compound's interactions with biological targets.

The 1,2,4-oxadiazole moiety is another important structural element in this compound. Oxadiazoles are known for their stability and ability to form strong hydrogen bonds with biological targets. They are often used in drug design to improve the potency and selectivity of lead compounds. In 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, the 1,2,4-oxadiazole ring is likely to play a crucial role in mediating interactions with specific protein targets, contributing to the compound's biological activity.

Recent studies have explored the potential therapeutic applications of 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one. One notable area of research is its activity as a neuroprotective agent. Preclinical studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The pharmacokinetic properties of 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. These properties make it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 1-(3-Chloro-4-methylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-98-2) represents a promising compound with a unique combination of structural features that confer multiple biological activities. Its potential as a neuroprotective and anti-inflammatory agent makes it an attractive candidate for further development in pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy as a therapeutic agent.